4-(3-acetyl-2,6-dihydroxy-4-methoxy-phenyl)-1,8-dihydroxy-3-methyl-10H-anthracen-9-one

• Molecular Formula: C24H20O7
• Molecular Weight: 420.4 g/mol
• IUPAC Name: 4-(3-acetyl-2,6-dihydroxy-4-methoxyphenyl)-1,8-dihydroxy-3-methyl-10H-anthracen-9-one
• InChI: InChI=1S/C24H20O7/c1-10-7-15(27)21-13(8-12-5-4-6-14(26)20(12)24(21)30)18(10)22-16(28)9-17(31-3)19(11(2)25)23(22)29/h4-7,9,26-29H,8H2,1-3H3
• InChI Key: IYRXGHQWARDYRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1C3=C(C(=C(C=C3O)OC)C(=O)C)O)CC4=C(C2=O)C(=CC=C4)O)O
• synonyms: knipholone anthrone

Description

4-(3-acetyl-2,6-dihydroxy-4-methoxy-phenyl)-1,8-dihydroxy-3-methyl-10H-anthracen-9-one is a natural product found in Kniphofia foliosa and Bulbine abyssinica with data available.

Scientific Research Applications

Chemical Synthesis and Properties

• The compound has been studied in the context of anthracenone derivatives, as seen in the research of Harding et al. (1999), where similar compounds were derived from the aerial parts of Alvaradoa jamaicensis. These compounds are of interest due to their unique chemical structures and potential applications in various fields including organic synthesis and material science (Harding et al., 1999).
• Müller et al. (1998) investigated similar compounds for their synthesis and biological properties, highlighting the interest in these types of molecules for their potential applications in medicinal chemistry and pharmacology (Müller et al., 1998).

Biological Activity and Applications

• Jiang et al. (2007) identified oxanthrone C-glycosides and related compounds from the roots of Rumex japonicus. These studies often focus on the potential pharmacological activities of these compounds, such as their antioxidant, anti-inflammatory, or cytotoxic properties (Jiang et al., 2007).
• Wright et al. (2002) examined the curing kinetics of similar compounds, suggesting their utility in material science, specifically in the development of new polymers or coatings (Wright et al., 2002).